![molecular formula C9H11ClN4O2S B1459569 4-Chloro-8-isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazine CAS No. 1453836-38-8](/img/structure/B1459569.png)
4-Chloro-8-isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazine
Overview
Description
“4-Chloro-8-isopropyl-2-(methylsulfonyl)pyrazolo[1,5-a][1,3,5]triazine” is a chemical compound . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of this compound is C9H11ClN4O2S . The exact molecular structure is not provided in the available resources.Physical And Chemical Properties Analysis
The molecular weight of this compound is 274.73 . Other physical and chemical properties are not provided in the available resources.Scientific Research Applications
Chemospecific Reactions
A study by Ledenyova et al. (2017) explores the chemospecific reactions of as-triazine ring reduction in sulfonyl derivatives of pyrazolo[1,5-a][1,3,5]triazine. Through interactions with sodium dithionite or thiourea dioxide under mild conditions, partial reduction of the as-triazine ring was achieved, with the configuration of the obtained derivatives established by X-ray structural analysis (Ledenyova, P. A. Kartavtsev, K. Shikhaliev, & A. Egorova, 2017).
Phosphodiesterase Type 4 Inhibitors
Raboisson et al. (2003) evaluated pyrazolo[1,5-a]-1,3,5-triazine ring systems as adenine bioisosteres in the development of new phosphodiesterase type 4 inhibitors. This research identified potent inhibitors with high isoenzyme selectivity, indicating the utility of this chemical structure in biochemical applications (Raboisson et al., 2003).
Microwave-Assisted Synthesis
Díaz‐Ortiz et al. (2005) conducted microwave-assisted synthesis of N2,N4,N6-tris(1H-pyrazolyl)-1,3,5-triazine-2,4,6-triamines. This method allowed for the solvent-free synthesis of triazines with symmetrical and asymmetrical substitution, useful in supramolecular combinatorial synthesis (Díaz‐Ortiz, J. Elguero, A. Hoz, A. Jiménez, A. Moreno, Sergio Moreno, & A. Sánchez-Migallón, 2005).
Antiproliferative Evaluation
Popowycz et al. (2009) synthesized and evaluated pyrazolo[1,5-a]-1,3,5-triazine myoseverin derivatives for their antiproliferative activity. These compounds showed specific activity in colorectal cancer cell lines, indicating potential therapeutic applications (Popowycz, C. Schneider, S. Debonis, D. Skoufias, F. Kozielski, C. Galmarini, & B. Joseph, 2009).
Novel Synthesis Routes
Research by Elgemeie et al. (2001) highlighted reactions of chlorocarbonyl isocyanate with aminopyrazoles leading to novel pyrazolo[1,5-a]-1,3,5-triazines. This work sheds light on novel synthetic approaches and the structural diversity of pyrazolo[1,5-a][1,3,5]triazines (Elgemeie, S. R. El-ezbawy, & H. Ali, 2001).
properties
IUPAC Name |
4-chloro-2-methylsulfonyl-8-propan-2-ylpyrazolo[1,5-a][1,3,5]triazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN4O2S/c1-5(2)6-4-11-14-7(6)12-9(13-8(14)10)17(3,15)16/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZGSGHZZFZJYCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2N=C(N=C(N2N=C1)Cl)S(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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